[4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol

• IUPAC Name: [4-benzyl-1-[(2,3-difluorophenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C20H23F2NO/c21-18-8-4-7-17(19(18)22)14-23-11-9-20(15-24,10-12-23)13-16-5-2-1-3-6-16/h1-8,24H,9-15H2
• InChI Key: WEPKDTXAHUNBNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC2=CC=CC=C2)CO)CC3=C(C(=CC=C3)F)F
• Molecular Formula: C20H23F2NO
• Molecular Weight: 331.4 g/mol
• Solubility: 43 [ug/mL] (The mean of the results at pH 7.4)

Description

[4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. The compound is a member of the piperidine class of molecules and is known for its unique structure and properties. In

Mechanism of Action

The mechanism of action of [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol involves the modulation of various neurotransmitters and receptors in the central nervous system. The compound has been shown to act as a potent agonist at the mu-opioid receptor, which is involved in the regulation of pain perception. Additionally, [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol has been shown to inhibit the activity of various enzymes and cytokines involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol have been extensively studied in vitro and in vivo. The compound has been shown to exhibit potent analgesic and anti-inflammatory effects, as well as sedative and anxiolytic properties. Additionally, [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol has been shown to modulate various neurotransmitters and receptors in the central nervous system, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

[4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol has several advantages and limitations for lab experiments. One of the major advantages is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, the compound has been shown to exhibit sedative and anxiolytic properties, which could be useful in the treatment of anxiety and sleep disorders. However, one of the major limitations of [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol is its potential for abuse and addiction, which could limit its clinical applications.

Future Directions

There are several future directions for the study of [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol. One area of research could focus on the development of novel analogs and derivatives of the compound with improved potency and selectivity. Additionally, further studies could explore the potential of [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol in the treatment of other disorders such as depression and anxiety. Finally, the safety and toxicity of the compound could be further evaluated to determine its potential for clinical use.
Conclusion:
In conclusion, [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol is a unique and promising compound with potential applications in medicine and pharmacology. The compound exhibits potent analgesic and anti-inflammatory properties, as well as sedative and anxiolytic effects. While there are limitations to its use, [4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol represents an exciting area of research with potential for future clinical applications.

Scientific Research Applications

[4-benzyl-1-(2,3-difluorobenzyl)-4-piperidinyl]methanol has been extensively studied for its potential applications in medicine and pharmacology. The compound has been shown to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders.